Cas no 1020703-38-1 (4-Bromo-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine)

• Product Name: 4-Bromo-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine
• CAS No: 1020703-38-1
• MF: C₁₁H₁₂BrN₃O
• MW: 282.136481285095
• CID: 5055368
• Update Time: 2025-06-11

4-Bromo-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(4-methoxyphenyl)-5-methylpyrazol-3-amine
• 4-Bromo-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine
• 4-Bromo-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine, AldrichCPR

• Inchi： 1S/C11H12BrN3O/c1-7-10(12)11(13)15(14-7)8-3-5-9(16-2)6-4-8/h3-6H,13H2,1-2H3
• InChI Key： GAVHWSKSXJVVCR-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1N)C1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1

Experimental Properties

• Color/Form: NA
• Flash Point: 181.7±20.9 °C

4-Bromo-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4-Bromo-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine

Introduction to 4-Bromo-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine (CAS No. 1020703-38-1)

4-Bromo-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its complex molecular structure and versatile pharmacological properties. This heterocyclic aromatic amine, with the CAS number 1020703-38-1, has garnered considerable attention in recent years due to its potential applications in drug discovery and medicinal chemistry. The compound's unique structural framework, featuring a brominated pyrazole core conjugated with a methoxy-substituted phenyl ring and a methyl group at the 3-position, contributes to its distinctive chemical and biological characteristics.

The synthesis of 4-Bromo-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of the pyrazole scaffold, which is then functionalized through bromination, methylation, and aromatic substitution steps. These synthetic routes are optimized to ensure high yield and purity, making the compound accessible for further pharmacological investigation.

One of the most compelling aspects of 4-Bromo-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine is its potential as a scaffold for developing novel therapeutic agents. The presence of multiple reactive sites on its molecular structure allows for diverse chemical modifications, enabling medicinal chemists to explore various pharmacophores. This flexibility has made it a valuable building block in the design of compounds targeting a wide range of diseases.

Recent studies have demonstrated the pharmacological relevance of 4-Bromo-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine in several therapeutic areas. For instance, research indicates that derivatives of this compound exhibit promising activity against certain types of cancer cells by modulating key signaling pathways involved in tumor growth and progression. The bromine atom at the 4-position of the pyrazole ring plays a crucial role in these interactions, enhancing binding affinity to biological targets.

In addition to its oncology applications, 4-Bromo-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine has shown potential in addressing neurological disorders. Preclinical studies suggest that analogs of this compound may interact with neurotransmitter receptors, offering insights into their potential use as therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease. The methoxy group on the phenyl ring is particularly noteworthy, as it influences the compound's solubility and bioavailability, critical factors for drug efficacy.

The chemical stability and metabolic profile of 4-Bromo-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine are also areas of active investigation. Researchers are exploring how structural modifications can enhance its pharmacokinetic properties, ensuring better absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These efforts are essential for translating promising preclinical findings into effective clinical therapies.

The role of computational chemistry in studying 4-Bromo-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine cannot be overstated. Advanced computational methods allow scientists to predict molecular interactions, optimize synthetic pathways, and simulate drug-receptor binding dynamics with remarkable accuracy. These tools have accelerated the discovery process by providing insights that would otherwise require extensive experimental work.

Future directions in the research of 4-Bromo-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine include exploring its potential in combination therapies and personalized medicine. By understanding how this compound interacts with different biological systems, researchers aim to develop tailored treatments that maximize therapeutic benefits while minimizing side effects. The integration of genomics and proteomics data with traditional pharmacological approaches will further enhance our ability to harness the full potential of this versatile scaffold.

In conclusion,4-Bromo-l-(4methoxyphenyl)3methyl-lHpyrazol~5~amine (CAS No.lO20103~38~l) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development. Its unique structural features and diverse pharmacological activities make it a valuable asset in the quest for novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound,it is poised to play an increasingly important role in modern medicine.